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Introduction

Trimethylolpropane Trioleate, commonly abbreviated as TMPTO, is a synthetic ester prized
for its excellent lubricating properties, high viscosity index, and biodegradability.[1][2] It is
synthesized through the esterification of trimethylolpropane (TMP) and oleic acid (OA).[3][4][5]
[6] Chemically, it is a triester with the molecular formula CH3CH2C(CH200CC17H33)s.[1][7]
TMPTO serves as a high-performance base oil in a variety of industrial applications, including
fire-resistant hydraulic fluids, metalworking fluids, and environmentally acceptable lubricants.[1]
[2][7][8] Its favorable characteristics, such as high thermal stability, low volatility, and good
hydrolytic stability, make it a subject of interest in advanced lubricant development.[2][8]

Physical and Chemical Properties

The core physical and chemical characteristics of Trimethylolpropane Trioleate are
summarized below. These properties underscore its suitability for high-performance lubrication
applications.

Quantitative Data Summary
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Property Value Units Notes / Reference
Identifier
[1][9] Note: Multiple
57675-44-2 or 11138-
CAS Number 60-6 - CAS numbers may be
used in literature.
Molecular Formula CeoH11006 - [9]
Molecular Weight ~927.5 g/mol 9]

Physical Properties

Colorless or yellow

Appearance . - [11[7]
clear liquid
Kinematic Viscosity @
45 - 55 mm2/s (cSt) [1][10]
40°C
Kinematic Viscosity @
9-10 mm?z/s (cSt) [1]
100°C
Viscosity Index 180 - 183 - [1]
Density / Specific
_ 0.913-0.928 g/lcm? [11]
Gravity @ 20°C
Flash Point (Open
>290 °C [1]
Cup)
Pour Point -30 to -47 °C [1][11]
Chemical Properties
Acid Value <20 mg KOH/g [1][11]
Saponification Value 180 - 200 mg KOH/g [1][11]
Hydroxyl Value <10 mg KOH/g [1][11]
Experimental Protocols
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The determination of the physicochemical properties of TMPTO follows standardized testing
methods, primarily those established by ASTM International. Below are detailed methodologies
for key experiments.

Kinematic Viscosity Determination (ASTM D445)

This method determines a fluid's resistance to flow under gravity at a controlled temperature.

o Apparatus: A calibrated glass capillary viscometer, a constant temperature bath, a
thermometer, and a timer.

e Procedure:
o Afixed volume of the TMPTO sample is introduced into the viscometer tube.[2]

o The viscometer is placed in a temperature-controlled bath (typically at 40°C or 100°C) until
the sample reaches thermal equilibrium.[2][8]

o The oil is drawn up into the tube by suction to a point above the timing marks.

o The time taken for the leading edge of the oil meniscus to pass between two marked
points under the influence of gravity is accurately measured.[12][13]

o The kinematic viscosity (v) is calculated by multiplying the measured flow time (t) by the
viscometer's calibration constant (C): v = C x t.[13]

o The process is repeated, and the average of two acceptable determinations is reported as
the final result.[13]

Flash Point Determination (ASTM D92)

This method uses the Cleveland Open Cup (COC) tester to determine the temperature at which
vapors from the sample will ignite.[11]

o Apparatus: Cleveland Open Cup apparatus, heating plate, thermometer, and a small test
flame applicator.[10]

e Procedure:
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The test cup is filled with the TMPTO sample to a specified filling mark.[11]

The sample is heated at a controlled, steady rate, causing flammable vapors to form
above the liquid surface.[11][14]

A small test flame is passed across the top of the cup at regular temperature intervals.[11]
[14]

The flash point is the lowest temperature at which the application of the test flame causes
the vapors above the sample to ignite in a brief flash.[11][14]

Pour Point Determination (ASTM D97)

This method determines the lowest temperature at which a liquid petroleum product will

continue to flow.

e Apparatus: Test jar, thermometer, cooling bath, and jacket.

e Procedure:

[¢]

The TMPTO sample is poured into a test jar.

The sample is first heated to ensure all wax crystals are dissolved and then cooled at a
specified rate inside a cooling bath.[15]

Starting at a temperature about 9°C above the expected pour point, the test jar is removed
from the bath at every 3°C interval and tilted to observe for any movement of the liquid's
surface.[15][16]

When the sample no longer flows when the jar is tilted horizontally for 5 seconds, the test
is complete.[16]

The pour point is recorded as 3°C above the temperature at which the oil ceased to flow.
[16]

Acid Value Determination (ASTM D974)

This method measures the acidic constituents in the oil via color-indicator titration.[9]
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o Apparatus: Burette, flask, titration solvent (toluene and isopropy! alcohol mixture), potassium

hydroxide (KOH) titrant, and p-naphtholbenzein indicator.

e Procedure:

A weighed amount of the TMPTO sample is dissolved in the titration solvent.[17]
A color indicator is added to the solution.

The solution is titrated with a standardized solution of alcoholic potassium hydroxide
(KOH).[9][17]

The endpoint is reached when a distinct color change persists for at least 15 seconds.

The acid value, expressed in mg of KOH per gram of sample, is calculated from the
volume of titrant used and the weight of the sample.[17]

Saponification Value Determination (ASTM D94 |/ ISO
3657)

This value represents the amount of base required to saponify a fat or oil.

o Apparatus: Reflux condenser, flask, heating bath, hydrochloric acid (HCI) titrant, and

phenolphthalein indicator.

e Procedure:

o

A weighed sample of TMPTO is mixed with an excess of alcoholic potassium hydroxide
(KOH) solution in a flask.

The mixture is heated under a reflux condenser for a set period to ensure complete
saponification (hydrolysis of the ester).

After cooling, the solution is titrated with a standardized hydrochloric acid (HCI) solution
using phenolphthalein as an indicator to determine the amount of unreacted (excess)
KOH.[18]

A "blank" titration is performed without the oil sample.
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o The saponification value is calculated from the difference between the blank and sample
titrations.[18]

Synthesis of Trimethylolpropane Trioleate

TMPTO is synthesized via the direct esterification of Trimethylolpropane (TMP) with Oleic Acid
(OA).[3][4]

o Apparatus: Three-necked glass reactor, magnetic stirrer, heating mantle, and a vacuum or
distillation setup.[19]

e Procedure:

o A specific molar ratio of Oleic Acid and Trimethylolpropane are added to the reactor.[3][19]
For example, 55.2 g of OA and 8.2 g of TMP.[3]

o The mixture is heated (e.g., to 180°C) and stirred.[3][7]

o A catalyst, such as sulfuric acid or benzenesulfonic acid, is added to facilitate the reaction.

[6]L7]

o The reaction is a reversible dehydration condensation.[3] To drive the reaction forward, the
water produced is continuously removed, either by vacuum distillation or azeotropic
distillation using a solvent like toluene.[3][6][19]

o The reaction progress is monitored by periodically measuring the acid value of the
mixture.[3]

o Once the desired conversion rate is achieved (e.g., >92%), the mixture is cooled, and the
final product is purified.[7]

Visualizations

As an industrial lubricant, TMPTO is not involved in biological signaling pathways. The
following diagram illustrates a logical workflow for its chemical synthesis.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://en.wikipedia.org/wiki/Saponification_value
https://www.benchchem.com/product/b1311115?utm_src=pdf-body
https://store.astm.org/d5355-95r21.html
https://standards.iteh.ai/catalog/standards/astm/87fafe27-dedc-4813-9830-10a63c2bc7d4/astm-d5355-952021
https://biointerfaceresearch.com/wp-content/uploads/2021/02/20695837115.1363813651.pdf
https://store.astm.org/d5355-95r21.html
https://biointerfaceresearch.com/wp-content/uploads/2021/02/20695837115.1363813651.pdf
https://store.astm.org/d5355-95r21.html
https://store.astm.org/d5355-95r21.html
https://www.researchgate.net/publication/317693174_Synthesis_of_Bio-Lubricant_Trimethylolpropane_Trioleate_and_Its_Lubricant_Base_Oil_Properties
https://standards.iteh.ai/catalog/standards/astm/506d45b2-60b9-4a24-9715-bf8d1a8182bb/astm-d5355-95
https://www.researchgate.net/publication/317693174_Synthesis_of_Bio-Lubricant_Trimethylolpropane_Trioleate_and_Its_Lubricant_Base_Oil_Properties
https://store.astm.org/d5355-95r21.html
https://store.astm.org/d5355-95r21.html
https://standards.iteh.ai/catalog/standards/astm/506d45b2-60b9-4a24-9715-bf8d1a8182bb/astm-d5355-95
https://biointerfaceresearch.com/wp-content/uploads/2021/02/20695837115.1363813651.pdf
https://store.astm.org/d5355-95r21.html
https://www.researchgate.net/publication/317693174_Synthesis_of_Bio-Lubricant_Trimethylolpropane_Trioleate_and_Its_Lubricant_Base_Oil_Properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Trimethylolpropane Byproduct Water
(TMP) _| (Removed)
Esterification Reaction
(180°C, Catalyst)
Oleic Acid g Yield >92% o Trimethylolpropane
(OA) Trioleate (TMPTO)

Click to download full resolution via product page

Figure 1: Synthesis of TMPTO via Catalytic Esterification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1311115#physical-and-chemical-properties-of-tmpto]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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